Ethyl 5-amino-1-(3-methylsulfonylphenyl)pyrazole-3-carboxylate

Specification

• Molecular Formula: C13H15N3O4S
• Molecular Weight: 309.34 g/mol
• IUPAC Name: ethyl 5-amino-1-(3-methylsulfonylphenyl)pyrazole-3-carboxylate
• Standard InChI: InChI=1S/C13H15N3O4S/c1-3-20-13(17)11-8-12(14)16(15-11)9-5-4-6-10(7-9)21(2,18)19/h4-8H,3,14H2,1-2H3
• Standard InChI Key: UHVXYNJMGOXZBU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NN(C(=C1)N)C2=CC(=CC=C2)S(=O)(=O)C
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1)N)C2=CC(=CC=C2)S(=O)(=O)C

Introduction

Ethyl 5-amino-1-(3-methylsulfonylphenyl)pyrazole-3-carboxylate is a complex organic compound with the molecular formula C₁₃H₁₅N₃O₄S and a molecular weight of 309.341 g/mol. This compound is part of a broader class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound's structure includes a pyrazole ring, an amino group, and a methylsulfonylphenyl moiety, which contribute to its potential biological and chemical properties.

Synthesis and Preparation

The synthesis of Ethyl 5-amino-1-(3-methylsulfonylphenyl)pyrazole-3-carboxylate typically involves multi-step reactions starting from commercially available precursors. Although specific synthesis protocols for this compound are not detailed in the available literature, pyrazole derivatives are often synthesized through condensation reactions involving hydrazine derivatives and appropriate carbonyl compounds, followed by further modifications to introduce the desired functional groups.

Suppliers and Availability

Ethyl 5-amino-1-(3-methylsulfonylphenyl)pyrazole-3-carboxylate is available from several chemical suppliers, including Apollo Scientific and Combi-Blocks, with purity levels typically around 95%. The compound is stored at ambient temperature, and its handling requires standard laboratory safety precautions.